Cas no 1170941-57-7 (2-methoxy-5-methyl-1,2,3,4-tetrahydropyrimidin-4-one)

• Product Name: 2-methoxy-5-methyl-1,2,3,4-tetrahydropyrimidin-4-one
• CAS No: 1170941-57-7
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 5238558
• Update Time: 2025-10-12

2-methoxy-5-methyl-1,2,3,4-tetrahydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 2,3-dihydro-2-methoxy-5-methyl-
• 2-methoxy-5-methyl-1,2,3,4-tetrahydropyrimidin-4-one

• Inchi： 1S/C6H10N2O2/c1-4-3-7-6(10-2)8-5(4)9/h3,6-7H,1-2H3,(H,8,9)
• InChI Key： XXDQLUMWNGZQIR-UHFFFAOYSA-N
• SMILES： C1(OC)NC=C(C)C(=O)N1

Additional information on 2-methoxy-5-methyl-1,2,3,4-tetrahydropyrimidin-4-one

Comprehensive Overview of 2-Methoxy-5-methyl-1,2,3,4-tetrahydropyrimidin-4-one (CAS No. 1170941-57-7)

2-Methoxy-5-methyl-1,2,3,4-tetrahydropyrimidin-4-one (CAS No. 1170941-57-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This tetrahydropyrimidinone derivative is characterized by a methoxy group at the 2-position and a methyl group at the 5-position, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its role as a building block in organic synthesis, particularly in the development of novel bioactive molecules.

The compound's CAS number 1170941-57-7 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its molecular framework aligns with the growing demand for sustainable chemistry solutions, as it can be synthesized via green chemistry protocols. Recent studies highlight its utility in catalysis and medicinal chemistry, where its electron-rich pyrimidine core facilitates diverse chemical transformations. This aligns with the broader trend of optimizing molecular efficiency in drug discovery pipelines.

In the context of user-searched topics, questions like "What are the applications of tetrahydropyrimidinone derivatives?" or "How to synthesize 2-methoxy-5-methyl-1,2,3,4-tetrahydropyrimidin-4-one?" reflect the compound's relevance. Its structure-activity relationship (SAR) is frequently discussed in forums focusing on heterocyclic chemistry, making it a subject of interest for both academic and industrial chemists. Additionally, its potential in crop protection formulations has been explored, addressing the agrochemical sector's need for eco-friendly alternatives.

From a technical perspective, the compound's physicochemical properties—such as solubility, stability, and melting point—are critical for formulation scientists. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to characterize its purity, a topic often queried in quality control discussions. The rise of AI-driven drug design has further amplified interest in such scaffolds, as they are frequently flagged by machine learning algorithms for their drug-likeness.

Environmental and regulatory considerations also play a role in its adoption. The compound's biodegradability profile and compliance with REACH regulations are frequently evaluated, reflecting the industry's shift toward responsible innovation. As synthetic methodologies evolve, flow chemistry and microwave-assisted synthesis have emerged as efficient routes to produce this compound, reducing waste and energy consumption—a key concern in modern process chemistry.

In summary, 2-methoxy-5-methyl-1,2,3,4-tetrahydropyrimidin-4-one (CAS No. 1170941-57-7) represents a versatile intermediate with multidisciplinary applications. Its integration into high-throughput screening libraries and alignment with green chemistry principles underscore its value in contemporary research. For those exploring heterocyclic scaffolds or molecular diversification, this compound offers a compelling case study in innovation and utility.